Cas no 2666940-97-0 (Trametiglue)

• Product Name: Trametiglue
• CAS No: 2666940-97-0
• MF: C₂₅H₂₄FIN₆O₅S
• MW: 666.463139533997
• CID: 5519117
• PubChem ID: 154700547
• Update Time: 2026-03-10

Trametiglue Chemical and Physical Properties

Names and Identifiers

• Sulfamide, N-[3-[3-cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-3,4,6,7-tetrahydro-6,8-dimethyl-2,4,7-trioxopyrido[4,3-d]pyrimidin-1(2H)-yl]phenyl]-N'-methyl-
• Trametiglue
• HY-153181
• 2666940-97-0
• N-(3-{3-cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydropyrido[4,3-d]pyrimidin-1(2H)-yl}phenyl)-N'-methylsulfuric diamide
• 3-cyclopropyl-5-(2-fluoro-4-iodoanilino)-6,8-dimethyl-1-[3-(methylsulfamoylamino)phenyl]pyrido[4,3-d]pyrimidine-2,4,7-trione
• VKG
• DA-58689
• SCHEMBL24146294
• CS-0654032

• Inchi： 1S/C25H24FIN6O5S/c1-13-21-20(22(31(3)23(13)34)29-19-10-7-14(27)11-18(19)26)24(35)33(16-8-9-16)25(36)32(21)17-6-4-5-15(12-17)30-39(37,38)28-2/h4-7,10-12,16,28-30H,8-9H2,1-3H3
• InChI Key： DNNMBAWCLGMMRJ-UHFFFAOYSA-N
• SMILES： S(NC1=CC=CC(N2C3=C(C)C(=O)N(C)C(NC4=CC=C(I)C=C4F)=C3C(=O)N(C3CC3)C2=O)=C1)(NC)(=O)=O

Computed Properties

• Exact Mass: 666.05576g/mol
• Monoisotopic Mass: 666.05576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on Trametiglue

Recent Advances in Trametiglue (2666940-97-0) Research: A Comprehensive Review

Trametiglue, a compound identified by the CAS number 2666940-97-0, has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This small molecule has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models. The following sections provide a detailed overview of the latest findings related to Trametiglue, highlighting its potential as a novel therapeutic agent.

One of the most notable aspects of Trametiglue is its unique chemical structure, which enables it to interact with specific molecular targets. Researchers have identified that 2666940-97-0 exhibits high affinity for certain enzymes involved in inflammatory and metabolic pathways. In vitro studies have demonstrated its ability to inhibit the activity of these enzymes, leading to reduced inflammation and improved metabolic homeostasis. These findings suggest that Trametiglue could be developed as a treatment for conditions such as autoimmune diseases, metabolic disorders, and even certain types of cancer.

Recent preclinical trials have further validated the therapeutic potential of Trametiglue. In animal models of rheumatoid arthritis, administration of 2666940-97-0 resulted in significant reductions in joint inflammation and tissue damage. Similarly, in models of type 2 diabetes, Trametiglue was shown to enhance insulin sensitivity and glucose uptake. These results are particularly encouraging, as they indicate that the compound may have broad applicability across multiple disease states. However, further research is needed to fully understand its long-term effects and potential side effects.

Another area of active investigation is the optimization of Trametiglue's pharmacokinetic profile. Researchers are exploring various formulations and delivery methods to improve its bioavailability and stability. For instance, nanoparticle-based delivery systems have been tested to enhance the compound's solubility and targeted delivery to affected tissues. Preliminary data suggest that these approaches could significantly improve the efficacy of Trametiglue in vivo, paving the way for future clinical trials.

Despite the promising results, several challenges remain in the development of Trametiglue as a therapeutic agent. One major hurdle is the need for more extensive toxicity studies to ensure its safety in humans. Additionally, the exact molecular mechanisms underlying its effects are not yet fully understood, necessitating further mechanistic studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Trametiglue (2666940-97-0) represents a groundbreaking advancement in chemical biology and pharmaceutical research. Its ability to modulate critical biological pathways offers immense potential for the treatment of various diseases. While significant progress has been made, ongoing research is essential to address existing challenges and unlock the full therapeutic potential of this compound. The coming years are likely to witness further breakthroughs in this exciting field, bringing us closer to novel and effective treatments for patients worldwide.